In Vitro Fungistatic Potency Against Trichophyton asteroides: Phenyliodoundecynoate vs. Undecylenic Acid
Phenyliodoundecynoate demonstrates a minimum inhibitory concentration (MIC) of 5 μg/mL against Trichophyton asteroides in agar plate culture at pH 6.0. In contrast, undecylenic acid – the direct structural ancestor and a widely marketed topical antifungal – exhibits an MIC of 100 μg/mL against the same organism under equivalent assay conditions. This represents an approximately 20-fold greater potency for the phenyl ester [1][2]. The patent literature further characterizes undecylenic acid's fungistatic activity as 'merely 100 μg/mL' and states that the iodinated acetylenic derivatives 'can have fungistatic activity of about 100 times as much as undecylenic acid' [2].
| Evidence Dimension | In vitro MIC against Trichophyton asteroides (agar plate culture, pH 6.0) |
|---|---|
| Target Compound Data | Phenyliodoundecynoate (phenyl ester): MIC = 5 μg/mL |
| Comparator Or Baseline | Undecylenic acid (10-undecenoic acid): MIC = 100 μg/mL |
| Quantified Difference | ~20-fold lower MIC (greater potency); patent states ~100-fold overall fungistatic activity improvement |
| Conditions | Agar plate culture method, pH 6.0, Sabouraud medium. Data sourced from Ueno et al. (1966) and US3420859A. |
Why This Matters
For procurement decisions, the 20-fold potency differential means that phenyliodoundecynoate can achieve equivalent fungal growth inhibition at substantially lower concentrations, reducing the active pharmaceutical ingredient (API) load in formulations and potentially lowering excipient-related irritation – a key differentiator when selecting an antifungal lead compound or reference standard.
- [1] Ueno A, Matsuzaki E, Sakai S. Studies on antifungal properties of 11-Iodo-10-undecynoic acid derivatives. Japanese Journal of Medical Mycology (1966), Vol. 7, Issue 3, pp. 167–170. DOI: 10.3314/jjmm1960.7.167. View Source
- [2] Ueno A, Sakai S. US Patent US3420859A – 11-iodo-10-undecynoic acid and its derivatives. Filed March 7, 1964, published January 7, 1969. View Source
